Cas no 50920-65-5 (1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid)
50920-65-5 structure
Product Name:1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
CAS No:50920-65-5
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD00156147
CID:89609
PubChem ID:354334738
Update Time:2025-04-18
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
- Ethylmethylpyrazolecarboxylicacid
- 1-Ethyl-3-methylpyrazole-5-carboxylic Acid
- 2-ethyl-5-methylpyrazole-3-carboxylic acid
- 1-ethyl-3-methyl-1H-pyrazol-5-carboxylic acid
- 2-Aethyl-5-methyl-2H-pyrazol-3-carbonsaeure
- 2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-methyl-
- Maybridge1_008579
- 1-ETHYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
- HMS565N21
- VFMGOJUUTAPPDA-UHFFFAOYSA-N
- STR05902
- STK346771
- SBB005436
- BBL010154
- SPB 0
- SY027472
- 50920-65-5
- FS-1496
- Z992722198
- EN300-64227
- HY-22365
- SCHEMBL710008
- AMY12288
- F8880-0414
- AKOS000441668
- E1228
- SR-01000640535-1
- MFCD00156147
- CS-0040900
- CCG-51224
- DTXSID90372501
- BB 0219205
- 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid, 97%
- P15301
- FT-0607747
- SPB 01840
- 2-Ethyl-5-methyl-pyrazole-3-carboxylic acid
- ALBB-029063
- DB-019165
-
- MDL: MFCD00156147
- Inchi: 1S/C7H10N2O2/c1-3-9-6(7(10)11)4-5(2)8-9/h4H,3H2,1-2H3,(H,10,11)
- InChI Key: VFMGOJUUTAPPDA-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C)=NN1CC)=O
Computed Properties
- Exact Mass: 154.07400
- Monoisotopic Mass: 154.074227566 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Tautomer Count: Not determined
- XLogP3: 1.4
- Molecular Weight: 154.17
- Topological Polar Surface Area: 55.1
Experimental Properties
- Color/Form: powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 142.0 to 146.0 deg-C
- Boiling Point: 308.5℃/760mmHg
- Flash Point: 140.4°C
- PSA: 55.12000
- LogP: 0.90960
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S26-S37/39
- RTECS:UQ6407500
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925599-500mg |
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic Acid |
50920-65-5 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | E925599-1g |
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic Acid |
50920-65-5 | 1g |
$ 75.00 | 2022-06-05 | ||
| TRC | E925599-2.5g |
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic Acid |
50920-65-5 | 2.5g |
$207.00 | 2023-05-18 | ||
| TRC | E925599-5g |
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic Acid |
50920-65-5 | 5g |
$402.00 | 2023-05-18 | ||
| Chemenu | CM104668-5g |
1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
50920-65-5 | 95+% | 5g |
$65 | 2021-08-06 | |
| Chemenu | CM104668-10g |
1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
50920-65-5 | 95+% | 10g |
$128 | 2021-08-06 | |
| Chemenu | CM104668-25g |
1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
50920-65-5 | 95+% | 25g |
$227 | 2021-08-06 | |
| Chemenu | CM104668-100g |
1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid |
50920-65-5 | 95+% | 100g |
$749 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY027472-1g |
N-Boc-5-aminopentanoic Acid |
50920-65-5 | ≥98% | 1g |
¥31.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY027472-5g |
N-Boc-5-aminopentanoic Acid |
50920-65-5 | ≥98% | 5g |
¥109.0 | 2023-09-15 |
1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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